Cas no 113366-43-1 (5-Methyl-2-phenyl-1,3-thiazole-4-carboxylic Acid)
113366-43-1 structure
Product Name:5-Methyl-2-phenyl-1,3-thiazole-4-carboxylic Acid
CAS No:113366-43-1
MF:C11H9NO2S
MW:219.259661436081
MDL:MFCD09881002
CID:1201100
PubChem ID:13835304
Update Time:2025-08-05
5-Methyl-2-phenyl-1,3-thiazole-4-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazolecarboxylic acid, 5-methyl-2-phenyl-
- 5-methyl-2-phenyl-4-Thiazolecarboxylic acid
- 5-Methyl-2-phenyl-thiazole-4-carboxylic acid
- 5-methyl-2-phenyl-1,3-thiazole-4-carboxylic acid
- 5-methyl-2-phenylthiazole-4-carboxylicacid
- G32068
- 113366-43-1
- MFCD09881002
- CS-0250410
- Z1495932619
- 5-methyl-2-phenylthiazole-4-carboxylic acid
- AS-6411
- STL303263
- AKOS016389596
- DA-37127
- SDQFOJCLVJKFPG-UHFFFAOYSA-N
- 5-methyl-2-phenyl-1,3-thiazole-4-carboxylic-acid
- EN300-5071838
- SCHEMBL3995172
- 5-Methyl-2-phenyl-1,3-thiazole-4-carboxylic Acid
-
- MDL: MFCD09881002
- Inchi: 1S/C11H9NO2S/c1-7-9(11(13)14)12-10(15-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,13,14)
- InChI Key: SDQFOJCLVJKFPG-UHFFFAOYSA-N
- SMILES: S1C(C)=C(C(=O)O)N=C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 219.03547
- Monoisotopic Mass: 219.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 424.0±37.0 °C at 760 mmHg
- Flash Point: 210.3±26.5 °C
- PSA: 50.19
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
5-Methyl-2-phenyl-1,3-thiazole-4-carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Methyl-2-phenyl-1,3-thiazole-4-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM486183-1g |
5-Methyl-2-phenylthiazole-4-carboxylic acid |
113366-43-1 | 97% | 1g |
$352 | 2023-01-04 | |
| abcr | AB475062-1 g |
5-Methyl-2-phenyl-thiazole-4-carboxylic acid |
113366-43-1 | 1g |
€357.70 | 2023-07-18 | ||
| eNovation Chemicals LLC | D589124-250mg |
5-methyl-2-phenylthiazole-4-carboxylic acid |
113366-43-1 | 98% | 250mg |
$350 | 2024-08-03 | |
| eNovation Chemicals LLC | D589124-1g |
5-methyl-2-phenylthiazole-4-carboxylic acid |
113366-43-1 | 98% | 1g |
$480 | 2024-08-03 | |
| TRC | B400598-10mg |
5-Methyl-2-phenyl-1,3-thiazole-4-carboxylic Acid |
113366-43-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B400598-50mg |
5-Methyl-2-phenyl-1,3-thiazole-4-carboxylic Acid |
113366-43-1 | 50mg |
$ 115.00 | 2022-06-07 | ||
| TRC | B400598-100mg |
5-Methyl-2-phenyl-1,3-thiazole-4-carboxylic Acid |
113366-43-1 | 100mg |
$ 185.00 | 2022-06-07 | ||
| Enamine | EN300-5071838-0.05g |
5-methyl-2-phenyl-1,3-thiazole-4-carboxylic acid |
113366-43-1 | 95.0% | 0.05g |
$38.0 | 2025-02-20 | |
| Enamine | EN300-5071838-0.1g |
5-methyl-2-phenyl-1,3-thiazole-4-carboxylic acid |
113366-43-1 | 95.0% | 0.1g |
$57.0 | 2025-02-20 | |
| Enamine | EN300-5071838-0.25g |
5-methyl-2-phenyl-1,3-thiazole-4-carboxylic acid |
113366-43-1 | 95.0% | 0.25g |
$81.0 | 2025-02-20 |
5-Methyl-2-phenyl-1,3-thiazole-4-carboxylic Acid Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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